Cas no 56290-55-2 (1-(2,5-dimethylphenyl)butane-1,3-dione)

1-(2,5-dimethylphenyl)butane-1,3-dione structure
56290-55-2 structure
Product Name:1-(2,5-dimethylphenyl)butane-1,3-dione
CAS No:56290-55-2
MF:C12H14O2
MW:190.238363742828
CID:945187
PubChem ID:19917263
Update Time:2025-04-19

1-(2,5-dimethylphenyl)butane-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • 125DIMETHYLPHENYLBUTANE13DIONE
    • 1-(2,5-dimethylphenyl)butane-1,3-dione
    • 1-(2,5-Dimethylphenyl)-1,3-butanedione
    • EN300-1126183
    • SCHEMBL9274950
    • DTXSID10892433
    • 56290-55-2
    • Inchi: 1S/C12H14O2/c1-8-4-5-9(2)11(6-8)12(14)7-10(3)13/h4-6H,7H2,1-3H3
    • InChI Key: UHQZCRVBLDQGFH-UHFFFAOYSA-N
    • SMILES: O=C(CC(C)=O)C1C=C(C)C=CC=1C

Computed Properties

  • Exact Mass: 190.099379685g/mol
  • Monoisotopic Mass: 190.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 233
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 34.1Ų

1-(2,5-dimethylphenyl)butane-1,3-dione Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1126183-0.05g
1-(2,5-dimethylphenyl)butane-1,3-dione
56290-55-2 95%
0.05g
$348.0 2023-10-26
Enamine
EN300-1126183-0.1g
1-(2,5-dimethylphenyl)butane-1,3-dione
56290-55-2 95%
0.1g
$364.0 2023-10-26
Enamine
EN300-1126183-0.25g
1-(2,5-dimethylphenyl)butane-1,3-dione
56290-55-2 95%
0.25g
$381.0 2023-10-26
Enamine
EN300-1126183-0.5g
1-(2,5-dimethylphenyl)butane-1,3-dione
56290-55-2 95%
0.5g
$397.0 2023-10-26
Enamine
EN300-1126183-1.0g
1-(2,5-dimethylphenyl)butane-1,3-dione
56290-55-2
1g
$728.0 2023-06-09
Enamine
EN300-1126183-2.5g
1-(2,5-dimethylphenyl)butane-1,3-dione
56290-55-2 95%
2.5g
$810.0 2023-10-26
Enamine
EN300-1126183-5.0g
1-(2,5-dimethylphenyl)butane-1,3-dione
56290-55-2
5g
$2110.0 2023-06-09
Enamine
EN300-1126183-10.0g
1-(2,5-dimethylphenyl)butane-1,3-dione
56290-55-2
10g
$3131.0 2023-06-09
Enamine
EN300-1126183-1g
1-(2,5-dimethylphenyl)butane-1,3-dione
56290-55-2 95%
1g
$414.0 2023-10-26
Enamine
EN300-1126183-5g
1-(2,5-dimethylphenyl)butane-1,3-dione
56290-55-2 95%
5g
$1199.0 2023-10-26
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